Cas no 1002513-67-8 (1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole)

• Product Name: 1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole
• CAS No: 1002513-67-8
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5342422
• Update Time: 2025-10-11

1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)sulfonyl-3-methylpyrazole
• 1-[(2,5-dimethylphenyl)sulfonyl]-3-methylpyrazole
• 1-((2,5-dimethylphenyl)sulfonyl)-3-methyl-1H-pyrazole
• 1-[(2,5-dimethylphenyl)sulfonyl]-3-methyl-1H-pyrazole
• HMS1654A21
• Z2735087338
• 1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole

• Inchi： 1S/C12H14N2O2S/c1-9-4-5-10(2)12(8-9)17(15,16)14-7-6-11(3)13-14/h4-8H,1-3H3
• InChI Key： MBSDBOYBHBYFBT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(N1C=CC(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 2.6
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole

1-(2,5-Dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole: An Overview of a Promising Compound (CAS No. 1002513-67-8)

1-(2,5-Dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole (CAS No. 1002513-67-8) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and chemical reactivity. In this article, we will delve into the structure, synthesis, properties, and potential applications of 1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole.

Structure and Synthesis: The molecular structure of 1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole is characterized by a pyrazole ring substituted with a 2,5-dimethylbenzenesulfonyl group at the 1-position and a methyl group at the 3-position. This unique arrangement of functional groups imparts specific chemical and physical properties to the compound. The synthesis of 1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole typically involves a multi-step process that includes the formation of the pyrazole ring followed by the introduction of the sulfonyl and methyl groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production.

Physical and Chemical Properties: 1-(2,5-Dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole is a solid compound with a melting point ranging from 90 to 95°C. It is insoluble in water but soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits strong UV absorption and has been used as a chromophore in various optical applications. Additionally, it shows good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Biological Activity: One of the most promising aspects of 1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole is its biological activity. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Furthermore, preliminary studies suggest that it may also have antiviral and anticancer activities, although further research is needed to confirm these findings.

Pharmaceutical Applications: The anti-inflammatory properties of 1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole have led to its evaluation in various preclinical models of inflammatory diseases. For instance, it has shown promise in reducing inflammation in animal models of arthritis and colitis. These findings have sparked interest among pharmaceutical researchers who are exploring its potential as a therapeutic agent for treating inflammatory disorders. Clinical trials are currently underway to assess its safety and efficacy in human subjects.

Mechanism of Action: The mechanism by which 1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole exerts its anti-inflammatory effects is not yet fully understood. However, recent studies suggest that it may act by modulating the activity of key signaling pathways involved in inflammation. Specifically, it appears to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses. By blocking NF-κB activation, this compound can reduce the expression of pro-inflammatory genes and thereby attenuate inflammation.

Safety Profile: Safety is a critical consideration for any compound being developed for pharmaceutical use. Preclinical toxicity studies have indicated that 1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole has a favorable safety profile with no significant adverse effects observed at therapeutic doses. However, as with any new drug candidate, further safety assessments are necessary to ensure its long-term safety in humans.

FUTURE DIRECTIONS: The future prospects for 1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to explore its potential applications in other therapeutic areas beyond inflammation. Additionally, efforts are being made to develop more efficient synthetic routes to improve its scalability for large-scale production.

In conclusion, 1-(2,5-dimethylbenzenesulfonyl)-3-methyl-1H-pyrazole (CAS No. 1002513-67-8) is a multifaceted compound with significant potential in various fields. Its unique structure and biological activities make it an attractive candidate for further research and development. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.